Cas no 920399-91-3 (3-nitro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide)

• Product Name: 3-nitro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide
• CAS No: 920399-91-3
• MF: C₁₈H₁₆N₄O₅S
• MW: 400.408442497253
• CID: 5496020
• Update Time: 2025-06-08

3-nitro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-N-[2-(6-phenylpyridazin-3-yl)oxyethyl]benzenesulfonamide
• 3-nitro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide

• Inchi： 1S/C18H16N4O5S/c23-22(24)15-7-4-8-16(13-15)28(25,26)19-11-12-27-18-10-9-17(20-21-18)14-5-2-1-3-6-14/h1-10,13,19H,11-12H2
• InChI Key： VNBQUMMZTBVOAX-UHFFFAOYSA-N
• SMILES： C1(S(NCCOC2=NN=C(C3=CC=CC=C3)C=C2)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-nitro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide

Introduction to 3-nitro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide (CAS No. 920399-91-3)

3-nitro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in pharmaceutical research. This compound, identified by the CAS number 920399-91-3, has garnered attention in the scientific community due to its unique chemical properties and the promising avenues it opens for further exploration.

The molecular architecture of this compound features a benzene ring substituted with a nitro group and a sulfonamide moiety, which is further functionalized with an ethoxy chain linked to a pyridazine ring. The presence of these functional groups not only contributes to the compound's reactivity but also suggests potential interactions with biological targets, making it a valuable candidate for drug discovery and development.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their demonstrated efficacy in various therapeutic contexts. Sulfonamides are known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-nitro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide may confer unique pharmacological characteristics that differentiate it from other sulfonamide compounds.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The nitro group and the pyridazine ring can serve as versatile handles for further chemical modifications, allowing researchers to tailor the molecule's properties to specific biological targets. This flexibility is particularly valuable in medicinal chemistry, where the optimization of drug candidates often involves iterative modifications based on structural and functional data.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The nitro group in 3-nitro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide can be reduced to an amine, opening up possibilities for further derivatization and exploration of its pharmacological potential. This reactivity makes it an attractive scaffold for designing molecules with enhanced bioavailability and target specificity.

The pyridazine ring is another key feature of this compound that warrants further investigation. Pyridazines are heterocyclic aromatic compounds that have shown promise in various therapeutic applications, including antiviral and anticancer treatments. The presence of a phenyl group attached to the pyridazine ring in this compound may enhance its interaction with biological targets, providing a rationale for its exploration as a lead compound in drug discovery.

From a computational chemistry perspective, 3-nitro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide presents an interesting challenge for modeling and simulation. Its complex three-dimensional structure and multiple functional groups make it a candidate for advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations. These methods can provide insights into its behavior in different environments, including interactions with biological macromolecules like proteins and enzymes.

The sulfonamide group is particularly relevant in this context, as it is known to form stable hydrogen bonds with various biological targets. This property makes sulfonamides valuable in the design of drugs that require precise interactions with their targets. In 3-nitro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide, the sulfonamide moiety is integrated into a larger structure that may enhance its binding affinity and selectivity.

In conclusion, 3-nitro-N-{2-(6-phenylpyridazin-3-yl)oxyethyl}benzene-1-sulfonamide (CAS No. 920399-91-3) represents a promising candidate for further research in pharmaceutical chemistry. Its unique molecular structure, characterized by a benzene ring substituted with a nitro group and a sulfonamide moiety, along with its functionalized ethoxy chain and pyridazine ring, offers numerous possibilities for chemical modification and biological exploration. The growing interest in sulfonamide derivatives and nitroaromatic compounds underscores the potential significance of this compound in the development of novel therapeutic agents.